Cas no 85937-41-3 (2-Butanone, 4-[(4-chlorophenyl)amino]-)

2-Butanone, 4-[(4-chlorophenyl)amino]- structure
85937-41-3 structure
Product Name:2-Butanone, 4-[(4-chlorophenyl)amino]-
CAS No:85937-41-3
MF:C10H12ClNO
MW:197.661381721497
CID:662902
PubChem ID:11159922
Update Time:2025-04-19

2-Butanone, 4-[(4-chlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-[(4-chlorophenyl)amino]-
    • 4-(4-chloroanilino)butan-2-one
    • DTXSID90457226
    • SCHEMBL19808773
    • 85937-41-3
    • Inchi: 1S/C10H12ClNO/c1-8(13)6-7-12-10-4-2-9(11)3-5-10/h2-5,12H,6-7H2,1H3
    • InChI Key: RVJYAGPYRPAWPI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NCCC(C)=O

Computed Properties

  • Exact Mass: 197.0607417g/mol
  • Monoisotopic Mass: 197.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų
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